molecular formula C6H7Na3O8 B6260547 trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate CAS No. 19287-96-8

trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate

Cat. No. B6260547
CAS RN: 19287-96-8
M. Wt: 276.1
InChI Key:
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Description

Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate, also known as trisodium citrate, is a compound that has been used in various applications . It has been used in the electrochemical synthesis and characterization of novel multidimensional copper/cuprous oxide (Cu 2 O) and cupric oxide (CuO) nanoparticles (NPs) with varying shapes and morphologies .


Synthesis Analysis

The compound has been used as an additive in the electrochemical synthesis of copper/cuprous oxide and cupric oxide nanoparticles . This one-pot synthetic route is facile and sustainable, involving a rod of copper as a working electrode (anode) and platinum as a reference electrode (cathode) .


Molecular Structure Analysis

The molecular formula of this compound is C6H5Na3O7 . The molecular structure is based on structures generated from information available in ECHA’s databases .


Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, the compound has been used in the synthesis of copper/cuprous oxide and cupric oxide nanoparticles .


Physical And Chemical Properties Analysis

This compound appears as a white crystalline powder . It has a density of 1.7 g/cm3 . The anhydrous form is soluble in water at 57 g/100 g H2O (25 °C), while the pentahydrate form is soluble at 92 g/100 g H2O (25 °C) .

Mechanism of Action

Trisodium citrate has been used as a buffering agent or acidity regulator, resisting changes in pH . It has also been used as a locking agent in vascath and haemodialysis lines instead of heparin due to its lower risk of systemic anticoagulation .

Safety and Hazards

Trisodium citrate is considered an irritant . The lethal dose or concentration (LD50) is 1548 mg/kg (intraperitoneal, rat) . It’s important to handle this compound with care and follow safety guidelines.

Future Directions

Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate has been used in the synthesis of copper/cuprous oxide and cupric oxide nanoparticles, which have wide applications in anti-viral/antibacterial coatings, CO2 adsorption, methanol oxidation, electronics, and sensors . The authors of the study hope that their method will be helpful in overcoming the challenging task of producing various shapes of Cu 2 O NPs in an economical and sustainable manner .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate involves the reaction of citric acid with sodium hydroxide in the presence of water to form the trisodium salt of citric acid. The trisodium salt is then reacted with 2-hydroxypropanoic acid to form trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate.", "Starting Materials": [ "Citric acid", "Sodium hydroxide", "Water", "2-hydroxypropanoic acid" ], "Reaction": [ "Step 1: Dissolve citric acid in water to form a solution.", "Step 2: Add sodium hydroxide to the citric acid solution and stir until the pH reaches 7-8.", "Step 3: Filter the solution to remove any insoluble impurities.", "Step 4: Concentrate the solution to obtain the trisodium salt of citric acid.", "Step 5: Dissolve the trisodium salt of citric acid in water.", "Step 6: Add 2-hydroxypropanoic acid to the solution and stir until the pH reaches 7-8.", "Step 7: Filter the solution to remove any insoluble impurities.", "Step 8: Concentrate the solution to obtain trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate as a hydrate." ] }

CAS RN

19287-96-8

Molecular Formula

C6H7Na3O8

Molecular Weight

276.1

Purity

95

Origin of Product

United States

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